Cas no 61920-52-3 (1,3-Dioxane, 5,5-dimethyl-2,2,4-tris(1-methylethyl)-)

• Product Name: 1,3-Dioxane, 5,5-dimethyl-2,2,4-tris(1-methylethyl)-
• CAS No: 61920-52-3
• MF: C₁₅H₃₀O₂
• MW: 242.397505283356
• CID: 463093
• PubChem ID: 23343587
• Update Time: 2025-04-19

1,3-Dioxane, 5,5-dimethyl-2,2,4-tris(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 5,5-dimethyl-2,2,4-tris(1-methylethyl)-
• 5,5-dimethyl-2,2,4-tri(propan-2-yl)-1,3-dioxane
• 61920-52-3
• SCHEMBL11454417
• DTXSID40633210

• Inchi： 1S/C15H30O2/c1-10(2)13-14(7,8)9-16-15(17-13,11(3)4)12(5)6/h10-13H,9H2,1-8H3
• InChI Key： QTBUZKXYTYWRRK-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)(C(C)C)OCC(C)(C)C1C(C)C

Computed Properties

• Exact Mass: 242.2247
• Monoisotopic Mass: 242.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46